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Compound Name: SI-113

Cat. No.: B10854083 Get Quote

Essential Safety and Handling Guide for SI-113
For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive

Resource for the Safe Handling of SOLITHANE® S 113 (SI-113)

This guide provides critical safety and logistical information for the handling and disposal of

SOLITHANE® S 113 (SI-113), a liquid urethane prepolymer. Due to its composition, which

includes the hazardous component toluene-diisocyanate (TDI), stringent adherence to safety

protocols is mandatory to mitigate risks of severe health effects, including allergic reactions,

respiratory sensitization, and potential carcinogenicity.[1][2]

Immediate Safety Concerns and First Aid
SI-113 is fatal if inhaled and may cause allergic skin reactions, as well as allergy or asthma-like

symptoms if breathed in.[2] It is also suspected of causing cancer.[1][2] In the event of

exposure, immediate action is critical.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10854083?utm_src=pdf-interest
https://www.benchchem.com/product/b10854083?utm_src=pdf-body
https://www.benchchem.com/product/b10854083?utm_src=pdf-body
http://media.hiscoinc.com/Volume2/d110001/medias/docus/394/SPECIALTY%20POLYMERS-9987_S113P-ENG-SDS_VD.pdf
http://media.hiscoinc.com/Volume2/d110001/medias/docus/523/Specialty%20Polymers%20and%20Services-9987_Solithane-S113-ENG-SDS_VD.pdf
https://www.benchchem.com/product/b10854083?utm_src=pdf-body
http://media.hiscoinc.com/Volume2/d110001/medias/docus/523/Specialty%20Polymers%20and%20Services-9987_Solithane-S113-ENG-SDS_VD.pdf
http://media.hiscoinc.com/Volume2/d110001/medias/docus/394/SPECIALTY%20POLYMERS-9987_S113P-ENG-SDS_VD.pdf
http://media.hiscoinc.com/Volume2/d110001/medias/docus/523/Specialty%20Polymers%20and%20Services-9987_Solithane-S113-ENG-SDS_VD.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Immediate Action

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[1]

Skin Contact

Remove all contaminated clothing and shoes at

once. Wash the affected area thoroughly with

soap and plenty of water. If skin irritation or a

rash develops, seek medical advice.[1][2]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

ensuring to lift the upper and lower eyelids. If

symptoms persist, consult a physician.[1]

Ingestion
Do not induce vomiting. Seek immediate

medical attention.[1]

Personal Protective Equipment (PPE) for Handling
SI-113
A comprehensive PPE strategy is essential to prevent exposure. The following table

summarizes the required PPE for various tasks involving SI-113.
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Body Part Required PPE
Specifications and Best

Practices

Respiratory

Full-face, air-supplied

respirator or a self-contained

breathing apparatus (SCBA)[3]

An organic vapor cartridge

may be permissible for low

concentrations if monitored,

but a supplied-air respirator is

necessary for situations with

potential for high exposure or

emergencies.[4] Odor should

not be used as an indicator of

TDI presence, as its threshold

is above permissible exposure

limits.[3][5]

Hand

Chemical-resistant gloves

(Butyl rubber is recommended)

[6]

Latex and nitrile gloves are not

suitable for handling

isocyanates.[6][7] Regularly

inspect gloves for any signs of

degradation or perforation.

Eye
Chemical splash goggles and

a face shield[3][4]

To be worn whenever there is

a potential for splashing, such

as during transfer of the

material.[4][5]

Body
Chemical-protective suit or

impervious clothing[3]

This includes coveralls or a lab

coat to protect against skin

contact.[4]

Foot Chemical-resistant boots

Ensure boots are in good

condition and provide full

coverage.

Experimental Protocols: Safe Handling and Disposal
Handling SI-113 in a Laboratory Setting
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Preparation: Before handling SI-113, ensure that a safety shower and eyewash station are

readily accessible.[3] All personnel must be trained on the specific hazards of isocyanates.[8]

Ventilation: Always handle SI-113 in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[1][7]

Dispensing: When transferring SI-113, do so carefully to avoid splashing or creating

aerosols.

Incompatible Materials: Keep SI-113 away from water, strong acids, bases, oxidizing agents,

alcohols, and amines, as it can react violently.[7][8]

Disposal Plan for SI-113 and Contaminated Materials

Unused or off-spec SI-113 (containing TDI) is classified as a hazardous waste with the EPA

designation U223.[9][10]

Waste Collection: Collect all SI-113 waste and contaminated materials (e.g., gloves,

absorbent pads) in designated, sealed, and properly labeled hazardous waste containers.

Decontamination of Spills: For small spills, absorb the liquid with vermiculite, dry sand, or a

similar non-reactive material.[8] The contaminated absorbent should then be placed in a

sealed container for disposal.[8] Do not use water to clean up spills, as it reacts with TDI to

produce carbon dioxide, which can lead to pressure buildup in a sealed container.[8]

Container Disposal: Empty SI-113 containers will still contain hazardous residue and must

be handled with care.[10] They can be decontaminated with a neutralizing solution. Consult

your institution's environmental health and safety office for specific procedures. Options for

final disposal of decontaminated containers include professional drum re-conditioners, scrap

metal recyclers, or approved landfills.[10]

Final Disposal: All SI-113 waste must be disposed of through an approved hazardous waste

disposal facility.[1] Incineration and alkaline hydrolysis are recommended methods for TDI

waste.[9] Landfilling is not a recommended disposal method.[9]

Workflow for Safe Handling of SI-113
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Caption: Workflow for the safe handling of SI-113 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b10854083?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

